Cas no 1338691-87-4 (1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1338691-87-4
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 4589256
• Update Time: 2025-11-01

1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1,3-Benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid
• 1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H11N3O5/c16-9(5-15-4-8(12(17)18)13-14-15)7-1-2-10-11(3-7)20-6-19-10/h1-4,9,16H,5-6H2,(H,17,18)
• InChI Key： YIRFGWPBRTWPDC-UHFFFAOYSA-N
• SMILES： N1(CC(C2=CC=C3OCOC3=C2)O)C=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to Compound with CAS No. 1338691-87-4 and Product Name: 1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic Acid

The compound with the CAS number 1338691-87-4 and the product name 1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a benzodioxol moiety and a triazole ring in its structure suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry. The triazole core is particularly noteworthy as it is known for its versatility in drug design. It has been incorporated into numerous therapeutic agents due to its ability to modulate various biological pathways. Specifically, the 1H-1,2,3-triazole scaffold is recognized for its role in inhibiting enzymes and receptors involved in inflammatory responses, making it a promising candidate for treating conditions such as arthritis and autoimmune diseases.

The benzodioxol group, also known as an oxygenated dibenzo[b,e][1,4]oxazocine ring system, is another key structural feature that contributes to the compound's potential pharmacological activity. This moiety is commonly found in natural products and has been extensively studied for its antimicrobial, anti-inflammatory, and analgesic properties. The combination of these two functional groups in 1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid suggests that it may exhibit multiple modes of action simultaneously.

Recent studies have highlighted the importance of incorporating hydrophilic groups into drug molecules to enhance their solubility and bioavailability. The hydroxyethyl side chain in this compound serves this purpose effectively. This group not only increases the molecule's solubility in water but also allows for better interaction with biological targets. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes and improving binding affinity.

The carboxylic acid functionality at the 4-position of the triazole ring adds another layer of complexity to the compound's structure. Carboxylic acids are well-known for their ability to form salt derivatives with various counterions, which can significantly influence the compound's pharmacokinetic properties. This feature makes it easier to formulate the compound into different dosage forms and improve its oral bioavailability.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathogenesis. The triazole and benzodioxol moieties in this compound make it a strong candidate for such applications. For instance, studies have shown that triazole derivatives can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Similarly, benzodioxol-containing compounds have demonstrated efficacy in treating pain and inflammation by modulating opioid receptors.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. Additionally, protecting group strategies have been utilized to safeguard sensitive functional groups during synthesis.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary results suggest that it may exhibit inhibitory effects on enzymes such as COX-2 and lipoxygenase (LOX), which are implicated in inflammatory processes. Furthermore, its interaction with opioid receptors has been investigated using computational modeling techniques. These studies provide valuable insights into the compound's mechanism of action and its potential therapeutic applications.

The development of novel drug candidates is a lengthy process that involves extensive testing for efficacy and safety. Preclinical studies are essential to evaluate the pharmacological properties of new compounds before they can be tested in human trials. Animal models are commonly used to assess the compound's toxicity profile and pharmacokinetic behavior.

The structural features of 1-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxyethyl]-1H-1,2,3-triazole-4-carboxylic acid make it an attractive candidate for further development as a therapeutic agent. Its unique combination of functional groups provides multiple opportunities for interaction with biological targets while maintaining good solubility and bioavailability. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that similar molecules will emerge as important tools in drug discovery efforts.